molecular formula C12H6ClF2NO2 B8340470 2-Chloro-6-(2,4-difluorophenyl)isonicotinic acid

2-Chloro-6-(2,4-difluorophenyl)isonicotinic acid

Cat. No.: B8340470
M. Wt: 269.63 g/mol
InChI Key: NECVPMWSCYIUNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-6-(2,4-difluorophenyl)isonicotinic acid is a useful research compound. Its molecular formula is C12H6ClF2NO2 and its molecular weight is 269.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6ClF2NO2

Molecular Weight

269.63 g/mol

IUPAC Name

2-chloro-6-(2,4-difluorophenyl)pyridine-4-carboxylic acid

InChI

InChI=1S/C12H6ClF2NO2/c13-11-4-6(12(17)18)3-10(16-11)8-2-1-7(14)5-9(8)15/h1-5H,(H,17,18)

InChI Key

NECVPMWSCYIUNJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)C2=NC(=CC(=C2)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloroisonicotinic acid (2.43 g, 12.67 mmol) in DMF (38 mL) and water (12.7 mL) were added (2,4-difluorophenyl)boronic acid (2.0 g, 12.67 mmol), tri(m-sulfophenyl)phosphine sodium salt (0.54 g, 0.95 mmol), palladium(II) acetate (71.0 mg, 0.32 mmol) and diisopropylamine (6.3 mL, 44.3 mmol). The mixture was heated 50° C. After 2.5 h, the mixture was cooled to ambient temperature and stirred for 18 h. HCl (1.0 M in water) was added and the mixture was was extracted with ethyl acetate (3×). The combined organic extracts were washed with brine, dried over magnesium sulfate, filtered and concentrated. Purification by reverse phase chromatography (C-18, 85% water/acetonitrile→5% water/acetonitrile with 0.1% trifluoroacetic acid) gave the title compound (1.24 g). MS 270.0 (M+1).
Quantity
2.43 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.54 g
Type
reactant
Reaction Step One
Quantity
6.3 mL
Type
reactant
Reaction Step One
Name
Quantity
38 mL
Type
solvent
Reaction Step One
Name
Quantity
12.7 mL
Type
solvent
Reaction Step One
Quantity
71 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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